(4aS,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one
(4aS,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one
1,2-Dehydrohinokione is a natural product found in Chamaecyparis obtusa with data available.
Brand Name:
Vulcanchem
CAS No.:
18326-19-7
VCID:
VC20999007
InChI:
InChI=1S/C20H26O2/c1-12(2)14-10-13-6-7-17-19(3,4)18(22)8-9-20(17,5)15(13)11-16(14)21/h8-12,17,21H,6-7H2,1-5H3/t17-,20+/m0/s1
SMILES:
CC(C)C1=C(C=C2C(=C1)CCC3C2(C=CC(=O)C3(C)C)C)O
Molecular Formula:
C20H26O2
Molecular Weight:
298.4 g/mol
(4aS,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one
CAS No.: 18326-19-7
Cat. No.: VC20999007
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-Dehydrohinokione is a natural product found in Chamaecyparis obtusa with data available. |
|---|---|
| CAS No. | 18326-19-7 |
| Molecular Formula | C20H26O2 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (4aS,10aR)-6-hydroxy-1,1,4a-trimethyl-7-propan-2-yl-10,10a-dihydro-9H-phenanthren-2-one |
| Standard InChI | InChI=1S/C20H26O2/c1-12(2)14-10-13-6-7-17-19(3,4)18(22)8-9-20(17,5)15(13)11-16(14)21/h8-12,17,21H,6-7H2,1-5H3/t17-,20+/m0/s1 |
| Standard InChI Key | POQWLCRKASQCAO-FXAWDEMLSA-N |
| Isomeric SMILES | CC(C)C1=C(C=C2C(=C1)CC[C@@H]3[C@@]2(C=CC(=O)C3(C)C)C)O |
| SMILES | CC(C)C1=C(C=C2C(=C1)CCC3C2(C=CC(=O)C3(C)C)C)O |
| Canonical SMILES | CC(C)C1=C(C=C2C(=C1)CCC3C2(C=CC(=O)C3(C)C)C)O |
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